Cas no 852142-95-1 (N-(2-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 852142-95-1
• MF: C₂₁H₂₁N₅O₂S
• MW: 407.488742589951
• CID: 6207520
• PubChem ID: 4230614
• Update Time: 2025-06-08

N-(2-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• 852142-95-1
• N-(2-ethoxyphenyl)-2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• 2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-ethoxyphenyl)acetamide
• F0653-0047
• N-(2-ethoxyphenyl)-2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• SR-01000131392-1
• SR-01000131392
• AKOS024592179

• Inchi： 1S/C21H21N5O2S/c1-3-28-18-11-7-6-10-17(18)23-19(27)13-29-21-25-24-20(26(21)2)15-12-22-16-9-5-4-8-14(15)16/h4-12,22H,3,13H2,1-2H3,(H,23,27)
• InChI Key： ZVDUSDDANFOHLY-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OCC)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C

Computed Properties

• Exact Mass: 407.14159610g/mol
• Monoisotopic Mass: 407.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Additional information on N-(2-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS 852142-95-1): Structure, Applications, and Research Insights

The compound N-(2-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS 852142-95-1) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of indole, 1,2,4-triazole, and acetamide moieties makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy and precision medicine.

One of the most intriguing aspects of this compound is its multi-functional scaffold, which allows for interactions with diverse biological targets. The presence of the 1H-indol-3-yl group is notable, as indole derivatives are widely recognized for their role in neurotransmitter regulation and anti-inflammatory effects. Meanwhile, the 4-methyl-4H-1,2,4-triazole component contributes to its stability and bioavailability, addressing a key challenge in modern drug design. These features make CAS 852142-95-1 a subject of interest for studies on neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and medical communities.

From a synthetic chemistry perspective, the sulfanylacetamide linkage in this compound offers versatility for further derivatization. This adaptability is crucial for optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion), a hot topic in pharmaceutical R&D. Recent publications highlight its potential in structure-activity relationship (SAR) studies, where researchers modify specific functional groups to enhance efficacy or reduce side effects. Such investigations often appear in searches related to drug optimization and medicinal chemistry, reflecting the compound's relevance to contemporary scientific inquiries.

Beyond its biochemical applications, CAS 852142-95-1 has also been examined for its material science potential. The 2-ethoxyphenyl group, for instance, may contribute to photophysical properties useful in organic electronics or sensor development. This dual applicability—spanning life sciences and advanced materials—positions the compound as a cross-disciplinary asset, a quality highly valued in today's convergent research landscape.

In summary, N-(2-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with its diverse applicability, ensures its continued prominence in both academic literature and industrial research. As interest grows in personalized medicine and sustainable chemistry, this compound is poised to remain at the forefront of scientific exploration.